N,N-diethyl-2-[(4-nitrophenyl)thio]ethanamine

• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol
• IUPAC Name: N,N-diethyl-2-(4-nitrophenyl)sulfanylethanamine
• InChI: InChI=1S/C12H18N2O2S/c1-3-13(4-2)9-10-17-12-7-5-11(6-8-12)14(15)16/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: LGVTYLZLNRCSMQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCSC1=CC=C(C=C1)[N+](=O)[O-]

Description

N,N-diethyl-2-[(4-nitrophenyl)thio]ethanamine is a useful research compound. Its molecular formula is C12H18N2O2S and its molecular weight is 254.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7.0 g (45 mmol) of 4-nitrothiophenol and 22.5 mL of 4N aqueous potassium hydroxide in 40 mL of dimethylformamide add a solution of 9.53 g (55 mmol) of 2-chloro-N,N-diethylethanamine hydrochloride in 40 mL of dimethylformamide. Heat the reaction mixture for about 3 h at 100° C. After this time, cool the mixture to room temperature and add 150 mL of water. Extract th aqueous mixture with 3×200 mL of methylene chloride. Combine the methylene chloride extracts and extract these with 200 mL of 1N aqueous hydrochloric acid. Make the acid extract basic with saturated aqueous sodium bicarbonate solution